- Synthesis of a 6-Methyl-7-deaza Analog of Adenosine That Potently Inhibits Replication of Polio and Dengue Viruses, Journal of Medicinal Chemistry, 2010, 53(22), 7958-7966
Cas no 91996-63-3 (6-Bromo-7-methyl-4-azabenzimidazole)
6-Bromo-7-methyl-4-azabenzimidazole is a heterocyclic organic compound featuring a benzimidazole core substituted with a bromo group at the 6-position and a methyl group at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo substituent enhances its utility in cross-coupling reactions, while the methyl group influences steric and electronic properties. Its well-defined molecular framework ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations. The compound is particularly useful in the development of biologically active molecules, offering precise functionalization opportunities for researchers in medicinal chemistry and material science.
91996-63-3 structure
Product Name:6-Bromo-7-methyl-4-azabenzimidazole
CAS No:91996-63-3
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD12546392
CID:1028764
PubChem ID:329766820
Update Time:2025-06-07
6-Bromo-7-methyl-4-azabenzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine
- 6-Bromo-7-methyl-4-azabenzimidazole
- 6-Bromo-7-methylimidazo[4,5-b]pyridine
- 6-bromo-7-methyl-1(3)H-imidazo[4,5-b]pyridine
- 6-bromo-7-methyl-3H-imidazo[4,5-b]pyridine
- QC-8859
- XVEGORLAVIFJMX-UHFFFAOYSA-N
- 6432AJ
- OR46122
- FCH1367207
- SY034605
- AX8258914
- AB0070997
- 1H-Imidazo[4,5-b]pyridine, 6-bromo-7-methyl- (7CI)
- 6-Bromo-7-methyl-3H-imidazo[4,5-b]pyridine (ACI)
- Imidazo[4,5-b]pyridine, 6-bromo-7-methyl- (6CI)
- AKOS022172100
- CS-0172079
- SCHEMBL13201391
- AS-30648
- DB-082647
- 91996-63-3
- 6-Bromo-7-methyl-4-azabenzimidazole, 95%
- DTXSID30704483
- MFCD12546392
- AKOS040854155
-
- MDL： MFCD12546392
- Inchi： 1S/C7H6BrN3/c1-4-5(8)2-9-7-6(4)10-3-11-7/h2-3H,1H3,(H,9,10,11)
- InChI Key： XVEGORLAVIFJMX-UHFFFAOYSA-N
- SMILES： BrC1C(C)=C2C(N=CN2)=NC=1
Computed Properties
- Exact Mass: 210.97500
- Monoisotopic Mass: 210.97451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6
- XLogP3: 1.8
Experimental Properties
- Color/Form: Solid
- Melting Point: 270-275 °C
- PSA: 41.57000
- LogP: 2.02880
6-Bromo-7-methyl-4-azabenzimidazole Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： 26
-
Hazardous Material Identification：
- Storage Condition：2-8 °C
6-Bromo-7-methyl-4-azabenzimidazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Bromo-7-methyl-4-azabenzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 51783-0.25/G |
6-BROMO-7-METHYL-3H-IMIDAZO[4,5-B]PYRIDINE |
91996-63-3 | 97% | 0.25g |
$95 | 2023-09-17 | |
| AstaTech | 51783-1/G |
6-BROMO-7-METHYL-3H-IMIDAZO[4,5-B]PYRIDINE |
91996-63-3 | 97% | 1g |
$150 | 2023-09-17 | |
| AstaTech | 51783-5/G |
6-BROMO-7-METHYL-3H-IMIDAZO[4,5-B]PYRIDINE |
91996-63-3 | 97% | 5g |
$450 | 2023-09-17 | |
| Chemenu | CM111657-5g |
6-bromo-7-methyl-1H-imidazo[4,5-b]pyridine |
91996-63-3 | 95% | 5g |
$490 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY034605-0.25g |
6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine |
91996-63-3 | ≥97% | 0.25g |
¥619.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY034605-1g |
6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine |
91996-63-3 | ≥97% | 1g |
¥1484.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY034605-5g |
6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine |
91996-63-3 | ≥97% | 5g |
¥4895.00 | 2025-04-11 | |
| Chemenu | CM111657-5g |
6-bromo-7-methyl-1H-imidazo[4,5-b]pyridine |
91996-63-3 | 95%+ | 5g |
$600 | 2024-07-20 | |
| abcr | AB468500-1 g |
6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine; min. 95% |
91996-63-3 | 1g |
€282.50 | 2023-04-21 | ||
| abcr | AB468500-5 g |
6-Bromo-7-methyl-1H-imidazo[4,5-b]pyridine; min. 95% |
91996-63-3 | 5g |
€777.50 | 2023-04-21 |
6-Bromo-7-methyl-4-azabenzimidazole Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Formic acid ; 1 h, rt → reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Iron , Ammonium chloride Solvents: Formic acid , Isopropanol ; 22 h, 80 °C
Reference
- Mild and general one-pot reduction and cyclization of aromatic and heteroaromatic 2-nitroamines to bicyclic 2H-imidazoles, Synlett, 2010, (18), 2759-2764
6-Bromo-7-methyl-4-azabenzimidazole Raw materials
6-Bromo-7-methyl-4-azabenzimidazole Preparation Products
6-Bromo-7-methyl-4-azabenzimidazole Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
91996-63-3 (6-Bromo-7-methyl-4-azabenzimidazole) Related Products
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- 1388071-17-7(6-Bromo-2-Chloro-7-Methyl-3h-Imidazo4,5-BPyridine)
- 92336-10-2(6-bromo-5,7-dimethyl-1h-imidazo[4,5-b]pyridine)
- 1820666-67-8(3-Bromo-4-methyl-1,5-naphthyridine)
- 893566-36-4(7-bromopyrido[2,3-b]pyrazine-8-carbaldehyde)
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- 952511-48-7(5-bromo-4-methyl-1H-benzodimidazole)
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